VU0238429

• CAS No.: 1160247-92-6
• Product Name: VU0238429
• Molecular Formula: C17H12F3NO4
• Molecular Weight: 351.28
• IUPAC Name: 1-[(4-methoxyphenyl)methyl]-5-(trifluoromethoxy)indole-2,3-dione
• Standard InChI: InChI=1S/C17H12F3NO4/c1-24-11-4-2-10(3-5-11)9-21-14-7-6-12(25-17(18,19)20)8-13(14)15(22)16(21)23/h2-8H,9H2,1H3
• Standard InChIKey: CKLGZXFOLMHCMC-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)CN2C3=C(C=C(C=C3)OC(F)(F)F)C(=O)C2=O
• Appearance: Light orange to orange solid powder
• Description: VU0238429 is a selective positive allosteric modulator of M5 receptors (EC50 values are 1.16, >30 and >30 μM at M5, M1 and M3 receptors respectively). VU0238429 displays no activity at M2 and M4 receptors.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: VU0238429, VU 0238429, VU-0238429
• Reference: 1. Bridges et al (2009) Discovery of the first highly M5-preferring muscarinic acetylcholine receptor ligand, an M5 positive allosteric modulator derived from a series of 5-trifluoromethoxy N-benzyl isatins. J.Med.Chem. 52 3445. PMID: 19438238.
• PubChem Compound: 42633508
• Last Modified: Nov 11 2021